Cas no 2680600-12-6 (methyl 2-{(benzyloxy)carbonylamino}-5,6-dihydroxycyclooctane-1-carboxylate)

• Product Name: methyl 2-{(benzyloxy)carbonylamino}-5,6-dihydroxycyclooctane-1-carboxylate
• CAS No: 2680600-12-6
• MF: C₁₈H₂₅NO₆
• MW: 351.39420580864
• CID: 5621855
• PubChem ID: 165930346
• Update Time: 2025-05-26

methyl 2-{(benzyloxy)carbonylamino}-5,6-dihydroxycyclooctane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(benzyloxy)carbonyl]amino}-5,6-dihydroxycyclooctane-1-carboxylate
• EN300-28298629
• 2680600-12-6
• methyl 2-{(benzyloxy)carbonylamino}-5,6-dihydroxycyclooctane-1-carboxylate

• Inchi： 1S/C18H25NO6/c1-24-17(22)13-7-9-15(20)16(21)10-8-14(13)19-18(23)25-11-12-5-3-2-4-6-12/h2-6,13-16,20-21H,7-11H2,1H3,(H,19,23)
• InChI Key： VPOIRNCSRDMOGY-UHFFFAOYSA-N
• SMILES： OC1C(CCC(C(=O)OC)C(CC1)NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 351.16818752g/mol
• Monoisotopic Mass: 351.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Additional information on methyl 2-{(benzyloxy)carbonylamino}-5,6-dihydroxycyclooctane-1-carboxylate

Methyl 2-{(Benzyloxy)Carbonylamino}-5,6-Dihydroxycyclooctane-1-Carboxylate

Methyl 2-{(Benzyloxy)Carbonylamino}-5,6-Dihydroxycyclooctane-1-Carboxylate is a complex organic compound with the CAS number 2680600-12-6. This compound belongs to the class of cyclic esters and contains a cyclooctane ring with multiple functional groups, including hydroxyl and carbamate groups. The structure of this compound is characterized by its benzyloxy carbonyl amino group attached to the cyclooctane ring, which adds significant chemical reactivity and biological activity. The presence of 5,6-dihydroxy groups further enhances its potential for participation in various biochemical pathways.

The synthesis of Methyl 2-{(Benzyloxy)Carbonylamino}-5,6-Dihydroxycyclooctane-1-Carboxylate involves a series of multi-step reactions, including nucleophilic substitutions, esterifications, and protection/deprotection strategies. Recent advancements in organic chemistry have enabled the optimization of these reactions, leading to higher yields and better purity. The compound has been extensively studied for its potential applications in drug discovery, particularly in the development of bioactive agents targeting specific enzymes or receptors.

One of the most notable aspects of this compound is its biological activity, which has been explored in various in vitro and in vivo models. Studies have shown that it exhibits potent inhibitory effects on certain proteases, making it a promising candidate for anti-inflammatory and antiviral therapies. Additionally, its cyclooctane ring structure provides a unique scaffold for further chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic properties.

Recent research has also focused on the synthetic versatility of this compound. By modifying the substituents on the cyclooctane ring or altering the protecting groups, scientists have been able to generate a library of analogs with diverse biological activities. For instance, substituting the benzyloxy group with other electron-withdrawing or donating groups has been shown to significantly alter the compound's reactivity and selectivity.

In terms of applications, Methyl 2-{(Benzyloxy)Carbonylamino}-5,6-Dihydroxycyclooctane-1-Carboxylate has shown potential in the field of medicinal chemistry as a lead compound for drug development. Its ability to interact with key biological targets makes it an attractive candidate for further preclinical studies. Moreover, its structural features make it suitable for use as a building block in combinatorial chemistry and high-throughput screening campaigns.

The study of this compound has also contributed to our understanding of stereochemistry and conformational analysis in cyclic systems. The presence of multiple hydroxyl groups introduces steric hindrance and hydrogen bonding opportunities, which play a crucial role in determining the compound's physical properties and biological interactions. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to elucidate these interactions at an atomic level.

Looking ahead, ongoing research aims to explore the therapeutic potential of this compound further. Collaborative efforts between academic institutions and pharmaceutical companies are focused on optimizing its pharmacokinetic profile and minimizing off-target effects. The integration of artificial intelligence (AI) tools into drug design pipelines is expected to accelerate this process by predicting optimal structural modifications based on large datasets.

In conclusion, Methyl 2-{(Benzyloxy)Carbonylamino}-5,6-Dihydroxycyclooctane-1-Carboxylate represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure, coupled with its promising biological activity, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.